2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide

• IUPAC Name: 2-amino-N-[(1-benzylpiperidin-4-yl)methyl]acetamide
• InChI: InChI=1S/C15H23N3O/c16-10-15(19)17-11-13-6-8-18(9-7-13)12-14-4-2-1-3-5-14/h1-5,13H,6-12,16H2,(H,17,19)
• InChI Key: SRNZTJJGKJEUNF-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCC1CNC(=O)CN)CC2=CC=CC=C2
• Molecular Formula: C15H23N3O
• Molecular Weight: 261.36 g/mol

Description

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide is a substituted acetamide derivative characterized by a benzyl-piperidinylmethyl group attached to the amide nitrogen. The benzyl-piperidine moiety introduces hydrophobicity and conformational rigidity, which may influence its pharmacokinetic properties, such as membrane permeability and target binding .

Preparation Methods

Intermediate Synthesis: N-Benzyl-4-Piperidone Production

The preparation of 1-benzyl-piperidin-4-ylmethylamine, a key intermediate, begins with the synthesis of N-benzyl-4-piperidone. A patented one-pot method involves the condensation of benzylamine with acrylic esters under controlled conditions.

Reaction Conditions :

• Step 1 : Benzylamine reacts with methyl acrylate (3:1 molar ratio) in methanol at 50–60°C for 9–24 hours.

• Step 2 : Condensation with sodium methoxide at 80°C for 12 hours, followed by acid neutralization (5–10% HCl) and catalytic cyclization using lithium chloride (0.05–0.5 equiv).

Yield and Purity :

Parameter	Value	Source
Overall Yield	72–78%
Purity (HPLC)	≥98%
Distillation Conditions	1 mmHg, 95°C

Amination of N-Benzyl-4-Piperidone

The piperidone intermediate undergoes reductive amination to form 1-benzyl-piperidin-4-ylmethylamine. Sodium cyanoborohydride (NaBH₃CN) in methanol at pH 4–6 facilitates this transformation, achieving >90% conversion.

Critical Parameters :

• Temperature : 25°C

• Reaction Time : 12–18 hours

• Workup : Extraction with ethyl acetate, followed by drying over MgSO₄ and solvent evaporation.

Amide Bond Formation

The final step couples 1-benzyl-piperidin-4-ylmethylamine with 2-amino-acetic acid derivatives. Two predominant methods are employed:

HATU-Mediated Coupling

1-Ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) and hydroxybenzotriazole (HOBt) in dichloromethane (DCM) facilitate amidation at 0–25°C.

Representative Data :

Reagent	Solvent	Temperature	Yield (%)	Purity (HPLC)	Source
HATU, DIPEA	DCM	25°C	85	99.2
EDC/HOBt	DMF	0°C	78	98.5

Schotten-Baumann Reaction

Acyl chlorides react with the amine in a biphasic system (NaOH/EtOAc), yielding tertiary amides. For example, chloroacetyl chloride generates 2-chloro-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide, which is subsequently aminated.

Optimized Conditions :

• Base : 10% NaOH (aqueous)

• Solvent : Ethyl acetate

• Reaction Time : 2 hours at 0°C.

Industrial-Scale Optimization Strategies

Catalytic Improvements

Industrial protocols prioritize catalysts that enhance reaction efficiency and reduce byproducts:

Table 2: Catalyst Screening for Amidation

Catalyst	Loading (mol%)	Yield (%)	Selectivity (%)	Source
LiCl	5	92	98
CaCl₂	10	88	95
None	–	72	85

Solvent and Temperature Effects

Nonpolar solvents (e.g., toluene) improve cyclization yields by suppressing side reactions. Microwave-assisted synthesis reduces reaction times from 24 hours to 2 hours while maintaining 75–80% yields.

Analytical Validation and Quality Control

Structural Confirmation

• ¹H NMR : Key signals include aromatic protons (δ 7.24–7.40 ppm), piperidine methylenes (δ 2.55–2.78 ppm), and acetamide carbonyl (δ 173–174 ppm).

• LC-MS : Molecular ion peaks at m/z 290.41 ([M+H]⁺) confirm molecular weight.

Purity Assessment

High-performance liquid chromatography (HPLC) with C18 columns and acetonitrile/water gradients achieves baseline separation of impurities. Typical purity exceeds 98%.

Comparative Analysis of Synthetic Methods

Table 3: Method Comparison

Parameter	HATU-Mediated	Schotten-Baumann	Reductive Amination
Yield (%)	85	82	90
Purity (%)	99.2	98.5	97.8
Cost (USD/g)	12.50	8.20	9.75
Scalability	Moderate	High	High

Chemical Reactions Analysis

Types of Reactions

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide can undergo various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding N-oxides.

Reduction: Reduction reactions can convert the carbonyl group to an alcohol.

Substitution: Nucleophilic substitution reactions can occur at the amino group or the benzyl moiety.

Common Reagents and Conditions

Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) are employed.

Substitution: Halogenating agents or alkylating agents can be used under basic or acidic conditions.

Major Products

The major products formed from these reactions include N-oxides, alcohols, and substituted derivatives, depending on the specific reaction conditions and reagents used.

Scientific Research Applications

Lead Compound in Drug Discovery

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide serves as a lead compound in the development of new pharmaceuticals. Its unique structure enhances lipophilicity, which can improve pharmacokinetic properties such as absorption and distribution. This compound has shown promise in the treatment of neurological disorders due to its ability to interact with neurotransmitter systems.

Neuropharmacological Activity

Studies have indicated that this compound exhibits significant biological activity, particularly in modulating neurotransmitter receptors. For instance, it may act as an antagonist or agonist at specific receptors involved in mood regulation and cognitive function. This potential makes it a candidate for further research into treatments for conditions such as depression and anxiety.

Synthesis and Variations

The synthesis of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide typically involves several key steps that allow for variations yielding different analogs with potentially unique properties. The multi-step synthesis process includes:

• Formation of the piperidine ring : Starting from readily available precursors.
• Introduction of the benzyl group : Enhancing lipophilicity.
• Acetamide formation : Providing additional functional activity.

These synthetic routes enable researchers to explore a range of derivatives for optimized therapeutic effects.

Binding Affinity and Efficacy

Interaction studies involving 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide focus on its binding affinity and efficacy at various receptors. Preliminary findings suggest that this compound can interact with:

• Dopamine receptors : Implicating potential use in treating schizophrenia or Parkinson's disease.
• Serotonin receptors : Indicating possible applications in mood disorders.

These interactions highlight its potential as a multi-target drug candidate, which is increasingly relevant in modern pharmacotherapy strategies aimed at complex diseases.

Structural Comparisons with Similar Compounds

A comparative analysis with structurally similar compounds reveals unique aspects that influence biological activity and therapeutic potential. Below is a summary table comparing 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide with other related compounds:

Compound Name	Structure Type	Unique Features
2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide	Piperidine derivative	Contains both amino and acetamide groups
N-(2-Aminoethyl)-N-benzylbenzamide	Similar piperidine base	Lacks acetamide group
1-Benzylpiperidine	Simple piperidine derivative	No amino or acetamide functionality
N-benzyl-N-(4-chlorophenyl)acetamide	Contains acetamide	Different aromatic substitution

This table illustrates how variations in substituents affect the biological activity and therapeutic applications of these compounds.

Mechanism of Action

The mechanism of action of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide involves its interaction with specific molecular targets. It may act as an inhibitor or modulator of certain enzymes or receptors. The exact pathways and targets can vary depending on the specific application and context of use. For example, in neurological research, it may interact with neurotransmitter receptors to modulate synaptic transmission.

Comparison with Similar Compounds

Key Structural Differences and Implications

• Benzyl-Piperidine vs.
• Trifluoroethyl Substituent : The electron-withdrawing trifluoroethyl group stabilizes the amide bond against hydrolysis, making it suitable for industrial-scale synthesis (e.g., Fluralaner production) .
• Heterocyclic Pyrazole : The pyrazole ring introduces aromaticity and hydrogen-bonding sites, which may enhance binding to enzyme active sites in agrochemical targets .

Pharmaceutical Potential

• Enzyme Inhibition: The benzyl-piperidine group’s bulk may enable selective binding to hydrophobic pockets in enzymes, similar to arylsulfinyl acetamides targeting bacterial aminoacyl-tRNA synthetases .
• Antimicrobial Activity: Structural parallels to 2-amino-N-(nitrophenyl)acetamide suggest possible antibacterial or antifungal properties, though experimental validation is needed .

Biological Activity

2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide is a synthetic compound belonging to the class of piperidine derivatives, which are known for their diverse biological activities. This compound has garnered attention for its potential therapeutic applications, particularly in the fields of pharmacology and medicinal chemistry. This article aims to provide a comprehensive overview of its biological activity, including mechanisms of action, structure-activity relationships (SAR), and relevant case studies.

Chemical Structure and Properties

The chemical structure of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide includes a piperidine ring substituted with a benzyl group and an amino acetamide moiety. The presence of these functional groups contributes to its unique biological properties.

The biological activity of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide is primarily attributed to its interaction with various molecular targets, including enzymes and receptors. The compound may modulate the activity of these targets through binding interactions, leading to various pharmacological effects.

Antimicrobial Activity

Recent studies have highlighted the antimicrobial potential of piperidine derivatives, including 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide. The compound has been evaluated for its antibacterial and antifungal activities against several pathogens.

Table 1: Antimicrobial Activity Data

Microorganism	Minimum Inhibitory Concentration (MIC)
Staphylococcus aureus	0.0039 - 0.025 mg/mL
Escherichia coli	0.0039 - 0.025 mg/mL
Candida albicans	3.125 - 100 mg/mL
Pseudomonas aeruginosa	Not significantly active

These findings indicate that the compound exhibits potent activity against Gram-positive bacteria like Staphylococcus aureus and Escherichia coli, while showing varying levels of efficacy against fungi such as Candida albicans .

Analgesic and Anti-inflammatory Properties

The compound is also being investigated for its potential analgesic and anti-inflammatory effects. Preliminary studies suggest that it may inhibit certain pathways involved in pain and inflammation, though detailed mechanisms remain to be elucidated .

Structure-Activity Relationships (SAR)

The biological activity of 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide can be influenced by modifications to its structure. For instance, variations in the substituents on the piperidine ring or changes in the benzyl group can significantly alter its potency and selectivity for specific biological targets.

Table 2: Structure-Activity Relationship Insights

Modification	Effect on Activity
Substituted benzyl groups	Enhanced antibacterial activity
Altered piperidine nitrogen substituents	Variable effects on potency

These observations underscore the importance of SAR studies in optimizing the efficacy of piperidine derivatives for therapeutic applications .

Case Studies

A notable case study involved the evaluation of related piperidine compounds in vivo, demonstrating significant anti-inflammatory effects in animal models. For example, one study reported that a structural analog exhibited a reduction in paw edema in rats when administered at specific dosages . Such findings support further exploration into the therapeutic potential of this class of compounds.

Q & A

Basic: What are the established synthetic routes for 2-Amino-N-(1-benzyl-piperidin-4-ylmethyl)-acetamide, and what key intermediates are involved?

Methodological Answer:
The synthesis typically involves coupling a benzyl-piperidine intermediate with an acetamide derivative. A common route includes:

• Step 1: Preparation of 1-benzyl-piperidin-4-ylmethanol via reductive amination of piperidine-4-carboxaldehyde with benzylamine .
• Step 2: Activation of the hydroxyl group (e.g., tosylation or mesylation) followed by nucleophilic substitution with a protected amino-acetamide moiety .
• Step 3: Deprotection of the amine group under acidic or catalytic hydrogenation conditions.
  Key intermediates include the tosylated piperidine derivative and the tert-butoxycarbonyl (Boc)-protected acetamide precursor. Reaction optimization often focuses on minimizing side reactions during substitution, such as over-alkylation .

Basic: Which spectroscopic techniques are most effective for characterizing the structural integrity of this compound?

Methodological Answer:

• Nuclear Magnetic Resonance (NMR): 1H and 13C NMR confirm the benzyl-piperidine scaffold (e.g., aromatic protons at δ 7.2–7.4 ppm, piperidine methylene signals at δ 2.5–3.5 ppm) and acetamide carbonyl resonance (~δ 170 ppm) .
• Mass Spectrometry (MS): High-resolution MS (HRMS) verifies molecular weight (e.g., [M+H]+ at m/z 318.22) and fragmentation patterns consistent with the piperidine-acetamide linkage .
• High-Performance Liquid Chromatography (HPLC): Purity assessment (>95%) using reverse-phase C18 columns with UV detection at 254 nm .

Advanced: How can researchers optimize the reaction yield when synthesizing this compound under varying catalytic conditions?

Methodological Answer:
Yield optimization requires systematic screening of:

• Catalysts: Transition metals (e.g., Pd/C for hydrogenation) or organocatalysts (e.g., DMAP for acylations) to enhance substitution efficiency .
• Solvents: Polar aprotic solvents (e.g., DMF or DMSO) improve solubility of intermediates, while toluene reduces side reactions in SN2 pathways .
• Temperature: Controlled heating (60–80°C) accelerates substitution without degrading heat-sensitive intermediates.
  Statistical tools like Design of Experiments (DoE) can identify optimal parameter combinations, while in-situ FTIR monitors reaction progress .

Advanced: How should contradictory data regarding the compound's receptor binding affinity be systematically addressed?

Methodological Answer:
Contradictions often arise from assay variability or off-target effects. Resolution strategies include:

• Orthogonal Assays: Compare radioligand binding (e.g., [3H]-ligand displacement) with functional assays (e.g., cAMP modulation) to confirm target engagement .
• Structural Analog Analysis: Evaluate binding trends in analogs (e.g., replacing the benzyl group with a thiophene moiety) to identify critical pharmacophores .
• Computational Docking: Molecular dynamics simulations (e.g., using AutoDock Vina) can predict binding poses and explain affinity discrepancies due to conformational flexibility in the piperidine ring .

Basic: What are the primary pharmacological targets hypothesized for this compound based on structural analogs?

Methodological Answer:
The benzyl-piperidine-acetamide scaffold is associated with:

• Central Nervous System (CNS) Targets: Sigma-1 receptors (σ1R) due to structural similarity to known σ1R ligands like SA-4503 .
• Enzyme Inhibition: Acetylcholinesterase (AChE) or monoamine oxidases (MAOs), as seen in piperidine-based inhibitors .
• GPCR Modulation: Serotonin (5-HT) or dopamine receptors, inferred from piperazine/piperidine-containing antipsychotics .
  Target prioritization requires functional assays (e.g., enzyme inhibition IC50, receptor Ki) and gene expression profiling .

Advanced: What strategies are recommended for improving the compound's solubility and bioavailability in preclinical studies?

Methodological Answer:

• Salt Formation: Hydrochloride or phosphate salts enhance aqueous solubility (e.g., from 0.1 mg/mL to >5 mg/mL) .
• Prodrug Design: Esterification of the acetamide group (e.g., pivaloyloxymethyl) improves membrane permeability .
• Formulation Optimization: Use of cyclodextrins or lipid-based nanoemulsions increases bioavailability in pharmacokinetic studies .
• Metabolic Stability: Liver microsome assays identify metabolic hotspots (e.g., piperidine N-debenzylation) for structural modification .

Basic: What in vitro assays are recommended for preliminary evaluation of this compound's biological activity?

Methodological Answer:

• Cell Viability Assays: MTT or resazurin-based assays in neuronal (e.g., SH-SY5Y) or cancer cell lines (e.g., MCF-7) .
• Enzyme Inhibition: Ellman’s method for AChE inhibition or fluorogenic substrates for MAO-B activity .
• Receptor Binding: Competitive binding assays using membrane preparations from transfected HEK293 cells expressing σ1R or 5-HT receptors .

Advanced: How can researchers resolve discrepancies in cytotoxicity data across different cell lines?

Methodological Answer:

• Mechanistic Profiling: Compare transcriptomic responses (RNA-seq) to identify cell-specific pathways (e.g., apoptosis vs. autophagy) .
• Pharmacokinetic Factors: Measure intracellular drug accumulation via LC-MS to rule out efflux pump (e.g., P-gp) interference .
• Off-Target Screening: Use kinase profiling panels (e.g., Eurofins KinaseScan) to detect unintended kinase inhibition .